Cas no 343321-59-5 (8-Amino-1-naphthol-3,6-disulfonic acid monosodium salt)

• Product Name: 8-Amino-1-naphthol-3,6-disulfonic acid monosodium salt
• CAS No: 343321-59-5
• MF: C₁₀H₁₀NNaO₈S₂
• MW: 359.308071613312
• MDL: MFCD00150460
• CID: 92766
• PubChem ID: 87562008
• Update Time: 2025-04-18

8-Amino-1-naphthol-3,6-disulfonic acid monosodium salt Chemical and Physical Properties

Names and Identifiers

• 4-Amino-5-hydroxynaphthalene-2,7-disulfonic acid monosodium salt hydrate
• 8-Amino-1-Naphthol-3,6-Disulfonic Acid Monosodium Salt N-Hydrate
• Sodium 4-Amino-5-hydroxy-2,7-naphthalenedisulfonate Hydrate
• 4-AMINO-5-HYDROXY-2,7-NAPHTHALENEDISULFONIC ACID MONOSODIUM
• 4-Amino-5-hydroxy-2,7-naphthalenedisulfonic Acid Monosodium Salt Hydrate
• 1-Amino-8-naphthol-3,6-disulfonic Acid Monosodium Salt Hydrate
• H Acid Hydrate
• Monosodium 4-Amino-5-hydroxy-2,7-naphthalenedisulfonate Hydrate
• Monosodium 8-amino-1-naphthol-3,6-disulfonate monohydrate
• 8-Amino-1-naphthol-3,6-disulfonic acid monosodium salt
• DSSTox_RID_82035
• DSSTox_CID_26980
• DSSTox_GSID_46980
• Tox21_301413
• 4-AMINO-5-HYDROXY-2 7-NAPHTHALENEDISULF&
• 312693-54-2
• MFCD00150460
• AS-17228
• 343321-59-5
• MFCD00036444
• BP-30170
• Sodium 4-Amino-5-hydroxy-2,7-naphthalenedisulfonate Hydrate 312693-54-2
• 5460-09-3
• 8-Amino-1-Naphthol-3,6-Disulfonic Acid Monosodium Salt Monohydrate
• 4-Amino-5-hydroxynaphthalene-2,7-disulfonic acid monosodium salt hydrate, AldrichCPR
• SodiuM4-AMino-5-hydroxy-2,7-naphthalenedisulfonateHydrate
• sodium;5-amino-4-hydroxy-7-sulfonaphthalene-2-sulfonate;hydrate

• MDL： MFCD00150460
• Inchi： 1S/C10H9NO7S2.Na.H2O/c11-8-3-6(19(13,14)15)1-5-2-7(20(16,17)18)4-9(12)10(5)8;;/h1-4,12H,11H2,(H,13,14,15)(H,16,17,18);;1H2/q;+1;/p-1
• InChI Key： YYIGOAMEITZADH-UHFFFAOYSA-M
• SMILES： S(C1=CC(=C2C(=CC(=CC2=C1)S(=O)(=O)[O-])O)N)(=O)(=O)O.[Na+].O

Computed Properties

• Exact Mass: 358.975
• Monoisotopic Mass: 358.975
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 22
• Rotatable Bond Count: 2
• Complexity: 567
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 176

Experimental Properties

• Melting Point: >300°C
• Water Partition Coefficient: Soluble in water (11g/L).

8-Amino-1-naphthol-3,6-disulfonic acid monosodium salt Security Information

• Hazard Category Code： 36/37/38
• Safety Instruction： 24/25

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthalene sulfonic acids and derivatives Naphthalene sulfonates